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In-Depth Technical Guide to Stachartin C
For Researchers, Scientists, and Drug Development Professionals

Abstract
Stachartin C is a naturally occurring phenylspirodrimane, a class of meroterpenoids

characterized by a complex polycyclic structure. Isolated from the fungus Stachybotrys

chartarum, this compound is part of a larger family of structurally related metabolites. This

document provides a comprehensive overview of the chemical structure, spectroscopic data,

and known biological activities of Stachartin C and its analogs, with a focus on presenting

detailed experimental protocols and quantitative data to support further research and

development.

Chemical Structure and Properties
Stachartin C is a member of the stachybotrysin class of phenylspirodrimane derivatives. Its

chemical structure was elucidated through extensive spectroscopic analysis, including 1D and

2D Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Electrospray

Ionization Mass Spectrometry (HRESIMS).
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Figure 1. Chemical structure of Stachartin C.

Molecular Formula: C₂₉H₄₁NO₆[1]

CAS Number: 1978388-56-5[1]

Molecular Weight: 499.64 g/mol [2]

Physical Properties: Stachartin C is typically isolated as a pale brown, amorphous powder.[2]

Spectroscopic Data
The structural confirmation of Stachartin C is based on the following spectroscopic data, as

reported in the primary literature.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR data for Stachartin C were recorded in CDCl₃ at 400 MHz and 100 MHz,

respectively. The chemical shifts (δ) are reported in parts per million (ppm) and coupling

constants (J) are in Hertz (Hz).

Table 1: ¹H and ¹³C NMR Data for Stachartin C (in CDCl₃)
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Position δC (ppm) δH (ppm, mult., J in Hz)

1 39.8, t 1.55, m; 1.65, m

2 18.9, t 1.45, m; 1.58, m

3 42.0, d 1.25, m

4 33.3, s -

5 55.4, d 1.10, m

6 21.8, t 1.35, m; 1.48, m

7 38.8, t 1.80, m; 1.95, m

8 78.9, s -

9 50.2, d 2.10, d (10.0)

10 37.2, s -

11 21.6, t 1.20, m; 1.30, m

12 123.6, d 5.40, t (3.5)

13 134.5, s -

14 28.7, q 1.05, s

15 21.5, q 0.85, s

16 28.2, q 0.95, d (7.0)

1' 130.2, s -

2' 128.5, d 7.25, d (8.5)

3' 115.8, d 6.80, d (8.5)

4' 155.4, s -

5' 115.8, d 6.80, d (8.5)

6' 128.5, d 7.25, d (8.5)

7' 170.1, s -
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N-CH 60.5, d 4.50, d (9.0)

CH(CH₃)₂ 30.1, d 2.20, m

CH(CH₃)₂ 19.5, q 0.90, d (7.0)

CH(CH₃)₂ 20.1, q 0.92, d (7.0)

OCH₃ 52.3, q 3.70, s

OH - 5.80, s

Data adapted from Zhao et al., J. Nat. Prod. 2017, 80, 6, 1819–1826.

Mass Spectrometry Data
High-resolution mass spectrometry provides the exact mass and molecular formula of

Stachartin C.

HRESIMS:m/z 500.2995 [M+H]⁺ (calculated for C₂₉H₄₂NO₆, 500.3007)

Experimental Protocols
Fungal Material and Fermentation
The producing organism, Stachybotrys chartarum CGMCC 3.5365, was obtained from the

China General Microbiological Culture Collection Center. The fungus was cultured on potato

dextrose agar (PDA) plates at 28 °C for 7 days. Agar plugs were used to inoculate 500 mL

Erlenmeyer flasks each containing 100 mL of potato dextrose broth (PDB). The seed cultures

were incubated at 28 °C on a rotary shaker at 180 rpm for 5 days. For large-scale fermentation,

10 mL of the seed culture was transferred to 1 L Erlenmeyer flasks containing 200 g of rice and

200 mL of distilled water. The solid-state fermentation was carried out at 28 °C under static

conditions for 30 days.

Extraction and Isolation of Stachartin C
The fermented rice substrate was extracted three times with an equal volume of ethyl acetate

(EtOAc). The EtOAc extracts were combined and concentrated under reduced pressure to yield

a crude extract. This crude extract was subjected to a series of chromatographic separations to

isolate Stachartin C.
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Experimental Workflow for Isolation:

Fermented Rice Culture of S. chartarum

Extraction with Ethyl Acetate

Crude EtOAc Extract

Silica Gel Column Chromatography
(Petroleum Ether-Acetone Gradient)

Fraction Collection

Sephadex LH-20 Column Chromatography
(CH₂Cl₂-MeOH, 1:1)

Further Fractionation

Preparative HPLC
(MeOH-H₂O Gradient)

Pure Stachartin C

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15593284?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Isolation workflow for Stachartin C.

Biological Activity
While specific biological activity data for Stachartin C is limited in the public domain, related

phenylspirodrimane derivatives isolated from the same fungal extract have demonstrated

antiviral activities.

Antiviral Activity Assays
Compounds isolated alongside Stachartin C were evaluated for their inhibitory effects against

HIV-1 and influenza A virus.

Table 2: Antiviral Activities of Related Phenylspirodrimanes

Compound Anti-HIV-1 (IC₅₀, µM) Anti-influenza A (IC₅₀, µM)

F1839-I 15.6 > 20

Stachybotrysin G 18.1 > 20

Stachybotrysin A > 20 18.9

Stachybotrysin F > 20 12.4

Stachybotrylactone acetate > 20 15.3

IC₅₀ values represent the concentration required for 50% inhibition of viral replication. Data

from Zhao et al., J. Nat. Prod. 2017, 80, 6, 1819–1826.[1][2]

Experimental Protocol for Anti-HIV Assay:

The anti-HIV-1 activity was assessed by measuring the inhibition of HIV-1-induced cytopathic

effects in C8166 cells.

C8166 cells were infected with HIV-1 (IIIB) at a multiplicity of infection (MOI) of 0.06.

The infected cells were seeded into 96-well plates at a density of 4 x 10⁴ cells/well.

Test compounds at various concentrations were added to the wells.
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The plates were incubated at 37 °C in a 5% CO₂ atmosphere for 4 days.

Cell viability was determined using the MTT method.

The IC₅₀ values were calculated using the Reed and Muench method.

Biosynthesis Pathway
Stachartin C, as a phenylspirodrimane, is a meroterpenoid, meaning its biosynthesis involves

both the polyketide and terpenoid pathways. The core structure is derived from the

condensation of a polyketide unit (orsellinic acid) and a sesquiterpenoid unit (farnesyl

pyrophosphate).

Putative Biosynthetic Pathway of Phenylspirodrimanes:

Polyketide Pathway

Mevalonate Pathway

Acetyl-CoA +
Malonyl-CoA Orsellinic Acid

Polyketide Synthase

Prenyltransferase

Isopentenyl Pyrophosphate (IPP) +
Dimethylallyl Pyrophosphate (DMAPP)

Farnesyl Pyrophosphate (FPP)
Farnesyl Pyrophosphate

Synthase

Common Phenylspirodrimane
Precursor

Cyclization & Oxidation Stachartin C

Tailoring Enzymes
(e.g., Acyltransferase)

Click to download full resolution via product page

Caption: Putative biosynthetic pathway of Stachartin C.

Conclusion
Stachartin C is a structurally complex natural product with potential for further investigation

into its biological activities. This guide provides the foundational chemical and experimental

data necessary for researchers in natural product chemistry, medicinal chemistry, and drug
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discovery to build upon. The detailed spectroscopic information and isolation protocols serve as

a valuable resource for the synthesis and biological evaluation of Stachartin C and its

derivatives. The antiviral activity of related compounds suggests that this chemical scaffold may

be a promising starting point for the development of new therapeutic agents. Further research

is warranted to fully elucidate the pharmacological profile of Stachartin C and its mechanism of

action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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